![molecular formula C19H20ClNO3 B3863387 2-[1-(3-chlorophenyl)-3-(4-morpholinyl)-3-oxopropyl]phenol](/img/structure/B3863387.png)
2-[1-(3-chlorophenyl)-3-(4-morpholinyl)-3-oxopropyl]phenol
Overview
Description
2-[1-(3-chlorophenyl)-3-(4-morpholinyl)-3-oxopropyl]phenol, also known as CMOP, is a chemical compound that has been extensively studied for its potential use in scientific research. CMOP belongs to a class of compounds known as benzhydryl ketones and has been shown to have a variety of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 2-[1-(3-chlorophenyl)-3-(4-morpholinyl)-3-oxopropyl]phenol is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cell proliferation and survival. This compound has been shown to inhibit the PI3K/Akt/mTOR pathway, which is a key signaling pathway that is frequently dysregulated in cancer cells. This compound has also been shown to inhibit the NF-κB pathway, which is a key pathway involved in inflammation and immune response.
Biochemical and Physiological Effects:
In addition to its anti-tumor, anti-inflammatory, and anti-oxidant properties, this compound has been shown to have a variety of other biochemical and physiological effects. Studies have shown that this compound can induce cell cycle arrest and DNA damage in cancer cells. This compound has also been shown to inhibit angiogenesis, which is the process by which tumors develop their own blood supply. Additionally, this compound has been shown to have neuroprotective effects and can protect against oxidative stress-induced neuronal damage.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[1-(3-chlorophenyl)-3-(4-morpholinyl)-3-oxopropyl]phenol in lab experiments is its potent anti-tumor activity. This compound has been shown to be effective against a wide range of cancer cell lines, making it a promising candidate for further development as an anti-cancer drug. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are many potential future directions for research on 2-[1-(3-chlorophenyl)-3-(4-morpholinyl)-3-oxopropyl]phenol. One area of research could be the development of more soluble derivatives of this compound that could be more easily administered in vivo. Another area of research could be the development of combination therapies that incorporate this compound with other anti-cancer drugs to enhance its efficacy. Additionally, further studies could be conducted to elucidate the precise mechanism of action of this compound and to identify novel targets for its anti-tumor activity.
Scientific Research Applications
2-[1-(3-chlorophenyl)-3-(4-morpholinyl)-3-oxopropyl]phenol has been extensively studied for its potential use in scientific research. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound has potent anti-tumor activity and can induce apoptosis in cancer cells. This compound has also been shown to have anti-inflammatory and anti-oxidant properties, which make it a promising candidate for the treatment of various inflammatory and oxidative stress-related diseases.
properties
IUPAC Name |
3-(3-chlorophenyl)-3-(2-hydroxyphenyl)-1-morpholin-4-ylpropan-1-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20ClNO3/c20-15-5-3-4-14(12-15)17(16-6-1-2-7-18(16)22)13-19(23)21-8-10-24-11-9-21/h1-7,12,17,22H,8-11,13H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCEIMQHSGGIDPD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)CC(C2=CC(=CC=C2)Cl)C3=CC=CC=C3O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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